Cas no 1021070-26-7 (1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one)

• Product Name: 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one
• CAS No: 1021070-26-7
• MF: C₁₉H₂₄N₄O₃
• MW: 356.418864250183
• CID: 6220387
• PubChem ID: 42110694
• Update Time: 2025-06-08

1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one
• SR-01000920766-1
• SR-01000920766
• VU0634336-1
• 1021070-26-7
• AKOS024496346
• 1-(4-(6-(3,4-dimethoxyphenyl)pyridazin-3-yl)piperazin-1-yl)propan-1-one
• 1-[4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl]propan-1-one
• F5088-1134

• Inchi： 1S/C19H24N4O3/c1-4-19(24)23-11-9-22(10-12-23)18-8-6-15(20-21-18)14-5-7-16(25-2)17(13-14)26-3/h5-8,13H,4,9-12H2,1-3H3
• InChI Key： FEKGWXKMVJRNAE-UHFFFAOYSA-N
• SMILES： O=C(CC)N1CCN(C2=CC=C(C3C=CC(=C(C=3)OC)OC)N=N2)CC1

Computed Properties

• Exact Mass: 356.18484064g/mol
• Monoisotopic Mass: 356.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 67.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one

Chemical Profile of 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one (CAS No. 1021070-26-7) and Its Emerging Applications in Medicinal Chemistry

1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one, identified by the CAS number 1021070-26-7, represents a structurally intricate compound that has garnered significant attention in the realm of medicinal chemistry. This molecule, characterized by its piperazine and pyridazine moieties, serves as a versatile scaffold for the development of novel therapeutic agents. The presence of 3,4-dimethoxyphenyl and piperazin-1-yl functional groups further enhances its pharmacological potential, making it a subject of extensive research for its potential applications in addressing various biological targets.

The compound’s unique structural features position it as a promising candidate for further exploration in drug discovery. The pyridazine ring is a key pharmacophore that contributes to the molecule’s binding affinity and specificity. Recent studies have highlighted the role of pyridazine derivatives in modulating enzyme activity and receptor interactions, which are critical for therapeutic intervention. Specifically, the 3,4-dimethoxyphenyl substituent introduces hydrophobicity and electronic properties that can fine-tune the compound’s interaction with biological targets, such as kinases and G protein-coupled receptors (GPCRs).

One of the most compelling aspects of 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one is its potential in the development of treatments for neurological disorders. The piperazine moiety, known for its ability to cross the blood-brain barrier, makes it an attractive component for central nervous system (CNS) drugs. Current research indicates that piperazine derivatives exhibit inhibitory effects on enzymes such as monoamine oxidase (MAO), which are implicated in conditions like depression and Parkinson’s disease. The integration of this moiety into 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one suggests a dual-action mechanism that could synergistically enhance therapeutic efficacy.

Moreover, the compound’s structural similarity to known bioactive molecules has prompted investigations into its potential as an anti-inflammatory agent. Inflammatory pathways are closely linked to chronic diseases such as arthritis and cardiovascular disorders. Preliminary in vitro studies have demonstrated that derivatives of pyridazine exhibit anti-inflammatory properties by modulating cytokine production and inhibiting inflammatory signaling cascades. The presence of both dimethoxyphenyl and pyridazin groups in 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one may contribute to its ability to interact with multiple inflammatory targets simultaneously.

The synthesis and characterization of this compound have been refined through advanced organic chemistry techniques. Researchers have leveraged modern methodologies such as transition-metal-catalyzed cross-coupling reactions to construct the complex framework efficiently. The use of computational chemistry tools has also played a pivotal role in optimizing synthetic routes and predicting molecular properties. These advancements underscore the compound’s feasibility as a lead structure for further medicinal chemistry exploration.

Recent breakthroughs in structure-based drug design have emphasized the importance of understanding molecular interactions at an atomic level. High-resolution crystallographic studies have provided insights into how 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one interacts with biological targets. These studies reveal that the compound adopts specific conformations that enhance binding affinity through hydrogen bonding networks and hydrophobic interactions. Such detailed mechanistic understanding is crucial for designing next-generation drugs with improved pharmacokinetic profiles.

The pharmaceutical industry has shown particular interest in developing small-molecule inhibitors targeting protein-protein interactions (PPIs). These interactions are often challenging to modulate due to their transient nature and lack of well-defined binding pockets. However, compounds like 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one, with their multifaceted structural features, offer promising solutions. By incorporating both aromatic rings and heterocyclic moieties, this compound can engage multiple residues within a target protein simultaneously, leading to potent inhibition.

In conclusion, 1-{4-[6-(3,4-dimethoxyphenyl)pyridazin-3-yl]piperazin-1-yl}propan-1-one (CAS No. 1021070-26-7) stands out as a structurally sophisticated molecule with significant therapeutic potential. Its unique combination of pharmacophores—particularly the pyridazine, dimethoxyphenyl, and piperazine moieties—makes it an attractive candidate for drug development across multiple disease areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a vital role in advancing medicinal chemistry innovation.